Cas no 1546816-35-6 (4-(Dimethoxymethyl)-2-pyridin-4-ylpyrimidine)

• Product Name: 4-(Dimethoxymethyl)-2-pyridin-4-ylpyrimidine
• CAS No: 1546816-35-6
• MF: C₁₂H₁₃N₃O₂
• MW: 231.250522375107
• MDL: MFCD25222207
• CID: 4781490
• Update Time: 2025-06-12

4-(Dimethoxymethyl)-2-pyridin-4-ylpyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-(Dimethoxymethyl)-2-pyridin-4-ylpyrimidine
• 4-(dimethoxymethyl)-2-(pyridin-4-yl)pyrimidine
• COC(C1=NC(=NC=C1)C1=CC=NC=C1)OC

• MDL： MFCD25222207
• Inchi： 1S/C12H13N3O2/c1-16-12(17-2)10-5-8-14-11(15-10)9-3-6-13-7-4-9/h3-8,12H,1-2H3
• InChI Key： GXTBCZYLEZVHCB-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CN=C(C2C=CN=CC=2)N=1)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 218
• XLogP3: 0.5
• Topological Polar Surface Area: 57.1

Additional information on 4-(Dimethoxymethyl)-2-pyridin-4-ylpyrimidine

4-(Dimethoxymethyl)-2-pyridin-4-ylpyrimidine (CAS No. 1546816-35-6): An Overview

4-(Dimethoxymethyl)-2-pyridin-4-ylpyrimidine (CAS No. 1546816-35-6) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique pyrimidine and pyridine moieties, exhibits a range of biological activities that make it a promising candidate for various therapeutic applications.

The chemical structure of 4-(Dimethoxymethyl)-2-pyridin-4-ylpyrimidine is defined by its core pyrimidine ring, which is substituted with a dimethoxymethyl group at the 4-position and a pyridine ring at the 2-position. The presence of these functional groups imparts specific physicochemical properties that influence its biological behavior and potential therapeutic efficacy.

Recent studies have highlighted the potential of 4-(Dimethoxymethyl)-2-pyridin-4-ylpyrimidine in various areas of medicinal chemistry. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that this compound exhibits potent anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 4-(Dimethoxymethyl)-2-pyridin-4-ylpyrimidine has shown promise in the field of oncology. Studies have indicated that this compound can selectively inhibit the growth of cancer cells while sparing normal cells, suggesting its potential as an anticancer agent. Specifically, it has been shown to target key signaling pathways involved in cell proliferation and survival, such as the PI3K/AKT and MAPK pathways.

The pharmacokinetic properties of 4-(Dimethoxymethyl)-2-pyridin-4-ylpyrimidine have also been extensively studied. Research has demonstrated that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are crucial for its development as a therapeutic agent. Its oral bioavailability and stability in physiological conditions make it an attractive candidate for further preclinical and clinical evaluation.

In terms of safety, preliminary toxicological studies have shown that 4-(Dimethoxymethyl)-2-pyridin-4-ylpyrimidine has a favorable safety profile. However, more comprehensive toxicological assessments are necessary to fully understand its safety and potential side effects before it can be advanced to clinical trials.

The synthetic route for 4-(Dimethoxymethyl)-2-pyridin-4-ylpyrimidine has been well-documented in the literature. The compound can be synthesized through a multi-step process involving the reaction of 2-chloro-4-(dimethoxymethyl)pyrimidine with 4-bromopyridine hydrobromide in the presence of a suitable base and solvent. This synthetic method provides high yields and purity, making it suitable for large-scale production.

The potential applications of 4-(Dimethoxymethyl)-2-pyridin-4-ylpyrimidine extend beyond its direct therapeutic uses. It can also serve as a valuable tool in chemical biology research to investigate the mechanisms underlying various biological processes. For example, its ability to modulate specific signaling pathways makes it useful for studying cellular responses to inflammatory stimuli and cancer progression.

In conclusion, 4-(Dimethoxymethyl)-2-pyridin-4-ylpyrimidine (CAS No. 1546816-35-6) is a promising compound with diverse biological activities and potential therapeutic applications. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its properties for clinical use. As the field of medicinal chemistry advances, this compound is likely to play an increasingly important role in the development of novel therapies for various diseases.